Cas no 25644-88-6 (S-Benzyl-L-cysteine Sulfone)

• Product Name: S-Benzyl-L-cysteine Sulfone
• CAS No: 25644-88-6
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 825415
• PubChem ID: 22863194
• Update Time: 2025-06-07

S-Benzyl-L-cysteine Sulfone Chemical and Physical Properties

Names and Identifiers

• S-Benzyl-L-cysteine Sulfone
• (2R)-2-amino-3-benzylsulfonylpropanoic acid
• S-BENZYL-L-CYSTEINE SULPHONE
• 3-(Benzylsulfonyl)-L-alanine
• 3-[(Phenylmethyl)sulfonyl]-L-alanine
• DTXSID40628686
• (R)-2-Amino-3-(benzylsulfonyl)propanoic acid
• 3-[(Phenylmethyl)sulfonyl]-L-alanine; 3-(Benzylsulfonyl)-L-alanine;
• 3-(Phenylmethanesulfonyl)-L-alanine
• s-benzyl-L-cysteine sulphone, AldrichCPR
• 5-Benzyl-L-cysteine sulfone
• (2R)-2-AMINO-3-PHENYLMETHANESULFONYLPROPANOIC ACID
• 25644-88-6
• J-016087
• SCHEMBL4430587

• Inchi： 1S/C10H13NO4S/c11-9(10(12)13)7-16(14,15)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m0/s1
• InChI Key： KDIYEJQJSZCWGR-VIFPVBQESA-N
• SMILES： S(CC1C=CC=CC=1)(C[C@@H](C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 243.05700
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Melting Point: 174-176°C
• Stability/Shelf Life: Temperature Sensitive, Store at -20°C
• PSA: 105.84000
• LogP: 1.79440